Acetyldeoxynivalenol

• CAS No.: 50722-38-8
• Product Name: Acetyldeoxynivalenol
• Molecular Formula: C17H22O7
• Molecular Weight: 338.4 g/mol
• IUPAC Name: [3-hydroxy-2-(hydroxymethyl)-1,5-dimethyl-4-oxospiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-10-yl] acetate
• Standard InChI: InChI=1S/C17H22O7/c1-8-4-11-16(6-18,13(21)12(8)20)15(3)5-10(23-9(2)19)14(24-11)17(15)7-22-17/h4,10-11,13-14,18,21H,5-7H2,1-3H3
• Standard InChIKey: ADFIQZBYNGPCGY-UHFFFAOYSA-N
• Isomeric SMILES: CC1=C[C@@H]2[C@]([C@@H](C1=O)O)([C@]3(C[C@H]([C@H]([C@@]34CO4)O2)OC(=O)C)C)CO
• SMILES: CC1=CC2C(C(C1=O)O)(C3(CC(C(C34CO4)O2)OC(=O)C)C)CO
• Canonical SMILES: CC1=CC2C(C(C1=O)O)(C3(CC(C(C34CO4)O2)OC(=O)C)C)CO
• Melting Point: 185.5-186°C
• Physical Description: Solid
• Description: Acetyldeoxynivalenol, also known as acetyldon, belongs to the class of organic compounds known as trichothecenes. These are sesquiterpene mycotoxins structurally characterized by the presence of an epoxide ring and a benzopyran derivative with a variant number of hydroxyl, acetyl, or other substituents. The most important structural features causing the biological activities of trichothecenes are the 12, 13-epoxy ring, the presence of hydroxyl or acetyl groups at appropriate positions on the trichothecene nucleus and the structure and position of the side-chain. Acetyldeoxynivalenol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, acetyldeoxynivalenol is primarily located in the cytoplasm. Outside of the human body, acetyldeoxynivalenol can be found in cereals and cereal products. This makes acetyldeoxynivalenol a potential biomarker for the consumption of this food product. Acetyldeoxynivalenol is a potentially toxic compound.
• Synonyms: 3-acetyldeoxynivalenol; acetylDON
• PubChem Compound: 104759
• Last Modified: Dec 23 2021